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Compound of Interest

Methyl 2-amino-5-
Compound Name: _
methylthiophene-3-carboxylate

Cat. No.: B124070

An In-Depth Technical Guide to the Safe Handling and Application of Methyl 2-amino-5-
methylthiophene-3-carboxylate

Executive Summary

Methyl 2-amino-5-methylthiophene-3-carboxylate is a polysubstituted 2-aminothiophene, a
class of heterocyclic compounds recognized as a "privileged scaffold” in medicinal chemistry.[1]
[2][3] Its structural motifs are integral to the development of a wide array of biologically active
agents, including antiprotozoal, antiproliferative, antiviral, and antibacterial compounds.[2][3][4]
This guide provides a comprehensive overview for researchers, scientists, and drug
development professionals on the safe handling, storage, application, and disposal of this
valuable chemical intermediate. Adherence to the protocols outlined herein is critical to
mitigating risks and ensuring the integrity of experimental outcomes.

Chemical Identity and Physicochemical Properties

Understanding the fundamental properties of a chemical is the bedrock of its safe handling.
Methyl 2-amino-5-methylthiophene-3-carboxylate is a solid compound with characteristics
that necessitate specific laboratory controls.
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Property Value Source

methyl 2-amino-5-
IUPAC Name _ [5]
methylthiophene-3-carboxylate

CAS Number 19369-53-0 [61[7]
Molecular Formula C7H9aNO:2S [5]
Molecular Weight 171.22 g/mol [51[6]
Appearance Solid [1]
SMILES CC1=CC(=C(S1)N)C(=0)OC [5]

Hazard Identification and GHS Classification

According to aggregated data from notifications to the European Chemicals Agency (ECHA),
Methyl 2-amino-5-methylthiophene-3-carboxylate is classified with the following hazards.[5]
It is crucial to recognize these risks before any handling occurs.

Hazard Class &

Pictogram Signal Word Hazard Statement
Category
Skin Irritation, _ H315: Causes skin
GHSO07 Warning S
Category 2 irritation
Eye Irritation, ) H319: Causes serious
GHSO07 Warning L
Category 2A eye irritation
] H335: May cause
STOT SE, Category 3 GHSO07 Warning

respiratory irritation

Source: ECHA C&L Inventory.[5][8]
Causality of Hazards:

o Skin and Eye Irritation (H315, H319): The aminothiophene structure can interact with
moisture on the skin and mucous membranes of the eyes, leading to localized irritation.
Prolonged or repeated contact can exacerbate this effect.
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o Respiratory Irritation (H335): As a fine solid or powder, the compound can be easily
aerosolized. Inhalation of these particles can irritate the respiratory tract, leading to
symptoms such as coughing and shortness of breath.[5][8]

Risk Assessment and Control Workflow

A systematic approach to risk management is mandatory. The following workflow should be
implemented before beginning any experiment involving this compound.

Risk Management Protocol

Step 2: Assess Risks Step 3: Implement Controls nsure ongoin Step 4: Review & Refine
(Exposure routes: Inhalation, = (PPE, Engineering Controls, sale (Monitor effectiveness,
Skin/Eye Contact, Ingestion) Administrative Controls) update protocols as needed)

Step 1: Identify Hazards

(H315, H319, H335)

Click to download full resolution via product page

Caption: A four-step workflow for managing risks associated with chemical handling.

Safe Handling and Personal Protective Equipment
(PPE)

Based on the identified hazards, a stringent set of handling procedures must be followed. All
operations should be conducted within a certified chemical fume hood to mitigate inhalation
risks.

4.1. Engineering Controls

o Primary Control: Always handle Methyl 2-amino-5-methylthiophene-3-carboxylate inside
a properly functioning chemical fume hood to control airborne dust and prevent respiratory
exposure.[7]

e Secondary Control: Ensure an eyewash station and safety shower are readily accessible and
have been recently tested.
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4.2. Personal Protective Equipment (PPE) The following table outlines the minimum required

PPE.

Protection Type

Specification

Rationale

Eye Protection

ANSI Z87.1-compliant safety
glasses with side shields or

chemical splash goggles.

Prevents eye contact with
airborne particles, which can

cause serious irritation (H319).

[5]

Hand Protection

Nitrile rubber gloves (check
manufacturer's breakthrough

time).

Prevents skin contact and
irritation (H315).[5] Discard
gloves immediately if

contaminated.

Body Protection

Standard laboratory coat.

Protects skin and personal

clothing from contamination.

Respiratory

Not typically required if
handled in a fume hood. If
weighing outside of a hood, a
NIOSH-approved N95

respirator is mandatory.

Prevents inhalation of dust,
which may cause respiratory
irritation (H335).[5]

4.3. Step-by-Step Handling Protocol (Solid Compound)
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Solid Handling Workflow

1. Don PPE
(Gloves, Goggles, Lab Coat)

l

2. Prepare Workspace
(Inside fume hood, decontaminate surface)

3. Weigh Compound
(Use anti-static weigh boat, minimize dust)

4. Transfer to Reaction Vessel
(Use spatula, rinse weigh boat with solvent)

5. Clean Up
(Wipe surfaces, dispose of contaminated waste)

6. Doff PPE & Wash Hands
(Remove gloves last)

Click to download full resolution via product page

Caption: Step-by-step protocol for safely weighing and handling the solid compound.
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Application in Synthesis: The Gewald Reaction
Context

Methyl 2-amino-5-methylthiophene-3-carboxylate is a classic product of the Gewald
reaction, a multicomponent condensation that is a cornerstone for synthesizing 2-
aminothiophenes.[9][10][11] Understanding its synthesis provides context for its potential
impurities and handling considerations.

The reaction typically involves a ketone or aldehyde, an a-cyanoester, and elemental sulfur in
the presence of a base.[10][12]

Propionaldehyde X .
Base (e.g., Triethylamine)

Solvent (e.g., DMF)
Heat (~45°C)

Combine & React

Methyl Cyanoacetate

Knoevenagel Condensation,
Sulfur Addition & Cyclization g[SSR FZE= Tl eeE g [=1ia) 1=
gl thiophene-3-carboxylate}

Elemental Sulfur

Click to download full resolution via product page

Caption: Simplified schematic of the Gewald reaction for synthesizing the title compound.[13]
[14]

This synthetic route highlights that the final product may be handled in a solution containing
residual base (e.g., triethylamine) or solvent (e.g., DMF), which have their own significant
hazards. Always consult the Safety Data Sheet for all components in a reaction mixture.

Storage and Disposal

Proper storage and disposal are critical for laboratory safety and environmental compliance.
6.1. Storage

» Condition: Store in a tightly closed container in a cool, dry, and well-ventilated area.[8]

e Location: Store locked up.[8]

¢ Incompatibilities: Keep away from strong oxidizing agents.
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6.2. Disposal

e Procedure: Dispose of waste material in accordance with local, state, and federal
regulations.[7][15]

e Method: Place solid waste or absorbed material into sealed, labeled containers for collection
by environmental health and safety personnel.[7] Do not dispose of down the drain.

Emergency and First Aid Procedures

In case of accidental exposure, immediate and appropriate action is required.

 Inhalation (P304+P340): If inhaled, remove the person to fresh air and keep them
comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.[8]

o Skin Contact (P302+P352): If on skin, wash with plenty of soap and water. If skin irritation
occurs, get medical advice/attention.[5] Remove and wash contaminated clothing before
reuse.

o Eye Contact (P305+P351+P338): If in eyes, rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists,
get medical advice/attention.[5]

o Spills: For small spills, carefully sweep up the solid, avoiding dust generation. Place in a
sealed container for disposal. For large spills, evacuate the area and contact emergency
personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b124070#safety-and-handling-of-methyl-2-amino-5-
methylthiophene-3-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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